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Compound of Interest

Compound Name: G-744

Cat. No.: B15578043

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-tumor effects of ABBV-744, a selective

inhibitor of the second bromodomain (BD2) of the Bromodomain and Extra-Terminal (BET)

family of proteins. Its performance is evaluated against other BET inhibitors, supported by

preclinical experimental data.

Introduction to ABBV-744
ABBV-744 is an orally bioavailable small molecule that selectively targets the BD2 of BET

proteins (BRD2, BRD3, BRD4, and BRDT).[1][2] This selectivity is hypothesized to offer a

better therapeutic window compared to pan-BET inhibitors, which target both the first (BD1)

and second (BD2) bromodomains.[3] By binding to the BD2 domain, ABBV-744 disrupts the

interaction between BET proteins and acetylated histones, leading to altered chromatin

remodeling and gene expression.[1][2] This ultimately inhibits the transcription of key

oncogenes, such as c-Myc, resulting in cell cycle arrest and apoptosis in cancer cells.[4]

Preclinical studies have demonstrated its potential anti-tumor activity in various cancers,

including acute myeloid leukemia (AML), prostate cancer, and gastric cancer.[5][6][7]
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Comparative In Vitro Efficacy
ABBV-744 has demonstrated potent anti-proliferative activity across a range of cancer cell

lines. The following tables summarize its half-maximal inhibitory concentration (IC50) values in

comparison to other notable BET inhibitors.

Table 1: ABBV-744 IC50 Values in a Panel of Acute Myeloid Leukemia (AML) Cell Lines
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Cell Line ABBV-744 IC50 (nmol/L)
ABBV-075 (pan-BET
inhibitor) IC50 (nmol/L)

MV4-11 < 100 < 100

MOLM-13 < 100 < 100

Kasumi-1 < 100 < 100

SKM-1 > 1000 < 100

NOMO-1 < 100 < 100

OCI-AML2 < 100 < 100

OCI-AML3 < 100 < 100

HL-60 > 1000 > 1000

KG-1 > 1000 > 1000

U937 > 1000 < 100

THP-1 < 100 < 100

EOL-1 < 100 < 100

HEL < 100 < 100

SET-2 < 100 < 100

OCI-M1 > 1000 > 1000

IMS-M1 > 1000 > 1000

MOLM-16 < 100 < 100

M-07e > 1000 > 1000

MUTZ-3 < 100 < 100

TF-1 > 1000 > 1000

GDM-1 < 100 < 100

F-36P < 100 < 100

MV-4-11-R < 100 < 100
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MOLM-13-R < 100 < 100

OCI-AML2-R < 100 < 100

THP-1-R < 100 < 100

EOL-1-R < 100 < 100

Data extracted from a 5-day proliferation assay.[5]

Table 2: IC50 Values of ABBV-744 and Other BET Inhibitors in Various Cancer Cell Lines
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Inhibitor Cancer Type Cell Line IC50 Value

ABBV-744 Gastric Cancer AGS
7.4 µM (48h), 3.5 µM

(72h)[7]

Gastric Cancer HGC-27
4.8 µM (48h), 2.3 µM

(72h)[7]

ABBV-075 Pancreatic Cancer BXPC-3 1.22 µM[7]

Colon Cancer CT26 48.26 µM[7]

JQ1
Ovarian Endometrioid

Carcinoma
A2780 0.41 µM[8]

Ovarian Endometrioid

Carcinoma
TOV112D 0.75 µM[8]

Endometrial

Endometrioid

Carcinoma

HEC151 0.28 µM[8]

Lung Adenocarcinoma Multiple Lines

Sensitive: < 5 µM,

Insensitive: > 10

µM[1]

OTX015
Acute Myeloid

Leukemia
Multiple Lines 92 - 112 nM[9]

Acute Lymphoblastic

Leukemia
Multiple Lines Submicromolar[9]

Comparative In Vivo Efficacy
Xenograft models have been instrumental in evaluating the anti-tumor activity of ABBV-744 in a

physiological setting.

Table 3: In Vivo Anti-Tumor Activity of ABBV-744 and Comparators
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Inhibitor Cancer Model Dosing Key Findings

ABBV-744 AML Xenografts Not specified

Comparable or better

efficacy than ABBV-

075 with improved

tolerability.[5][10]

Prostate Cancer

Xenografts

4.7 mg/kg, oral

gavage

Retained robust

activity with fewer

platelet and

gastrointestinal

toxicities than ABBV-

075.[6]

ABBV-075
AML Xenograft

(SKM1)
1 mg/kg/day, oral

75% Tumor Growth

Inhibition (TGI).[11]

AML Xenograft

(MV4:11)
1 mg/kg/day, oral

95% Tumor Growth

Inhibition (TGI).[11]

JQ1
Pancreatic Cancer

PDX
50 mg/kg/day, i.p.

Inhibition of tumor

growth in all five

models.[12]

Endometrial Cancer

Xenograft
50 mg/kg/day, i.p.

Significantly

suppressed

tumorigenicity.[13]

Cholangiocarcinoma

PDX
50 mg/kg/day, i.p.

Suppressed tumor

growth in a JQ1-

sensitive model.[14]

Signaling Pathways Modulated by ABBV-744
ABBV-744 exerts its anti-tumor effects by modulating key signaling pathways involved in

cancer cell proliferation and survival.

Caption: General mechanism of action of ABBV-744 compared to pan-BET inhibitors.
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In gastric cancer, ABBV-744 has been shown to inactivate the PI3K/AKT/mTOR/p70S6k

signaling pathway and activate the MAPK signaling pathway, leading to autophagy-related cell

death.[7]
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Caption: Signaling pathways modulated by ABBV-744 in gastric cancer.
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In prostate cancer, ABBV-744 displaces BRD4 from androgen receptor (AR)-containing super-

enhancers, which in turn inhibits AR-dependent transcription.[6]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

Cell Viability Assay
This protocol is used to determine the cytotoxic effects of BET inhibitors on cancer cell lines.

Cell Seeding:

Cancer cell lines are cultured in appropriate media and maintained in a logarithmic growth

phase.

Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and

incubated overnight.

Drug Treatment:

A serial dilution of the BET inhibitor (e.g., ABBV-744, ABBV-075, JQ1) is prepared in the

culture medium.

The medium in the wells is replaced with the drug-containing medium, and the plates are

incubated for 72 hours.

Quantification of Cell Viability:

Cell viability is assessed using assays such as MTT or CellTiter-Glo.

For the MTT assay, MTT reagent is added to each well and incubated, followed by the

addition of a solubilizing agent. The absorbance is then read on a microplate reader.

The IC50 value is calculated from the dose-response curve.

Western Blot Analysis
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This protocol is used to detect changes in protein expression levels following treatment with a

BET inhibitor.

Protein Extraction:

Cells are treated with the BET inhibitor for a specified duration.

Cells are lysed using a lysis buffer containing protease and phosphatase inhibitors.

Protein concentration is determined using a BCA assay.

SDS-PAGE and Protein Transfer:

Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel

electrophoresis (SDS-PAGE).

The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

Immunoblotting:

The membrane is blocked to prevent non-specific antibody binding.

The membrane is incubated with a primary antibody specific to the protein of interest (e.g.,

c-Myc, PARP, Caspase-3) overnight at 4°C.

After washing, the membrane is incubated with a horseradish peroxidase (HRP)-

conjugated secondary antibody.

The protein bands are visualized using an enhanced chemiluminescence (ECL) detection

system.

In Vivo Xenograft Model
This protocol outlines the procedure for evaluating the anti-tumor efficacy of BET inhibitors in a

mouse model.

Cell Implantation:

Female immunodeficient mice (e.g., NOD-SCID or nude mice) are used.
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A suspension of cancer cells (e.g., 5 x 10^6 cells) in a mixture of media and Matrigel is

injected subcutaneously into the flank of each mouse.

Tumor Growth and Treatment:

Tumor growth is monitored regularly using calipers.

When tumors reach a specified volume (e.g., 100-200 mm³), the mice are randomized into

treatment and control groups.

The BET inhibitor is administered to the treatment group via the appropriate route (e.g.,

oral gavage for ABBV-744) at the specified dose and schedule. The control group receives

the vehicle.

Efficacy Assessment:

Tumor volume and body weight are measured throughout the study.

At the end of the study, the tumors are excised and weighed.

Tumor growth inhibition (TGI) is calculated as a percentage relative to the control group.
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Caption: Standard workflow for a cell line-derived xenograft study.
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Conclusion
ABBV-744 demonstrates potent and selective anti-tumor activity in preclinical models of various

cancers, particularly AML and prostate cancer. Its BD2 selectivity appears to translate to a

more favorable safety profile compared to pan-BET inhibitors like ABBV-075, while maintaining

comparable or superior efficacy in certain contexts. The modulation of key oncogenic signaling

pathways, such as PI3K/AKT/mTOR and AR-dependent transcription, provides a mechanistic

basis for its anti-neoplastic effects. Further clinical investigation is warranted to fully elucidate

the therapeutic potential of ABBV-744 in cancer treatment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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